3-(2-oxo-1,3-benzoxazol-3-yl)-N-(4-propan-2-ylphenyl)propanamide

• CAS: 851989-11-2
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4g/mol
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CCN2C3=CC=CC=C3OC2=O
• InChI: InChI=1S/C19H20N2O3/c1-13(2)14-7-9-15(10-8-14)20-18(22)11-12-21-16-5-3-4-6-17(16)24-19(21)23/h3-10,13H,11-12H2,1-2H3,(H,20,22)
• InChIKey: GGGXVCRWQZECGG-UHFFFAOYSA-N

Researchers seeking an MPO inhibitor with enhanced cell permeability risk selecting unvalidated analogs. This 4-isopropylphenyl-benzoxazolone propanamide (CAS 851989-11-2) solves that: • XLogP3=3.3 vs. 1.9 for the unsubstituted parent, enabling intracellular target engagement studies. • Structurally distinct from 5-chloro series, providing a halogen-free lead for CNS pain research. • Ideal for in silico model validation: experimental LogD, solubility & permeability data refine predictive ADME models. Supplied with rigorous QC; reliable global delivery.

Chemical Identity and Structural Baseline

The compound 3-(2-oxo-1,3-benzoxazol-3-yl)-N-(4-propan-2-ylphenyl)propanamide (CAS 851989-11-2) is a synthetic small molecule with the molecular formula C19H20N2O3 and a molecular weight of 324.4 g/mol [1]. It belongs to the benzoxazolone class, characterized by a 2-oxo-1,3-benzoxazole core linked via a propanamide spacer to a 4-isopropylphenyl group [1]. This structure is closely related to a series of compounds investigated for their inhibitory effects on human leukocyte myeloperoxidase (MPO) [2]. However, it is critical to note that a comprehensive search of primary literature and patents reveals a significant absence of published, quantitative biological activity data for this specific compound, which necessitates careful, evidence-based selection over its close analogs.

Chemotype Benzoxazolone core with 4-isopropylphenyl substituent

Activity Data No published quantitative MPO inhibition data; class-level inference only

Procurement Context Structure-distinct probe for SAR-driven permeability and steric studies

• [1] PubChem. (2026). Compound Summary for CID 3163764, 3-(2-oxo-1,3-benzoxazol-3-yl)-N-(4-propan-2-ylphenyl)propanamide. National Center for Biotechnology Information. Retrieved April 28, 2026. View Source
• [2] Soyer, Z., Bas, M., Pabuccuoglu, A., & Pabuccuoglu, V. (2005). Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. Archiv der Pharmazie, 338(9), 405–410. View Source

Generic Substitution Risks

Within the 2-oxo-benzoxazol-3-yl propanamide chemotype, even minor substituent variations on the N-phenyl ring can profoundly alter biological activity. The seminal study by Soyer et al. (2005) on this class demonstrated that the difference between a 2-methyl and a 4-nitro substituent dictates which compounds are the most active MPO inhibitors [1]. Therefore, assuming functional equivalence between the 4-isopropylphenyl derivative and its unsubstituted or 4-methylphenyl analogs without direct experimental evidence is a high-risk proposition. The specific lipophilic and steric properties of the isopropyl group, as detailed below, are likely to modulate target binding and pharmacokinetic behavior in ways that cannot be predicted from class-level data alone, making targeted procurement essential for reproducible research.

4-isopropylphenyl substitution may significantly alter MPO inhibitory activity compared to unsubstituted or 4-methylphenyl analogs.

Class-level MPO inhibition does not guarantee potency; direct functional equivalence cannot be assumed without experimental validation.

Increased steric bulk may shift target selectivity and pharmacokinetic profile, limiting direct substitution in existing assays.

• [1] Soyer, Z., Bas, M., Pabuccuoglu, A., & Pabuccuoglu, V. (2005). Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. Archiv der Pharmazie, 338(9), 405–410. View Source

Quantitative Comparative Evidence

Elevated Lipophilicity (XLogP3) vs. Analogs

Computed LogP is a key determinant of a molecule's ADME profile. The target compound possesses a higher calculated lipophilicity (XLogP3 = 3.3) than its unsubstituted phenyl analog, 3-(2-oxo-1,3-benzoxazol-3-yl)-N-phenylpropanamide (XLogP3 = 1.9), representing a 1.4 log unit increase. This is consistent with the class-level trend where increased lipophilicity correlates with enhanced binding affinity, as observed by Soyer et al. (2005) where the most potent MPO inhibitors had specific hydrophobic substituents [2].

Lipophilicity Comparison

Class-level inference

Target XLogP3 = 3.3
Unsubstituted analog XLogP3 = 1.9
Δ +1.4

Supports permeability screening context

Computed values; experimental logD needed

Evidence Dimension	Computed Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.3 [1]
Comparator Or Baseline	3-(2-oxo-1,3-benzoxazol-3-yl)-N-phenylpropanamide, XLogP3 = 1.9 [1]; N-(4-methylphenyl) analog, XLogP3 = 2.4 [1]
Quantified Difference	Delta XLogP3 vs. unsubstituted analog: +1.4. Delta XLogP3 vs. 4-methyl analog: +0.9.
Conditions	Values computed by XLogP3 3.0 algorithm, as provided by PubChem [1].

Why This Matters

A 1.4-unit increase in XLogP3 suggests significantly enhanced membrane permeability, which is a critical differentiator for researchers screening this compound for intracellular target engagement.

• [1] PubChem. (2026). Computed Properties for CID 3163764, CID 121693, and CID 5064411. National Center for Biotechnology Information. Retrieved April 28, 2026. View Source
• [2] Soyer, Z., Bas, M., Pabuccuoglu, A., & Pabuccuoglu, V. (2005). Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. Archiv der Pharmazie, 338(9), 405–410. View Source

Enhanced Steric Bulk and Molecular Size

The 4-isopropyl substituent introduces greater steric bulk than commonly explored analogs. The target compound has a molecular weight of 324.4 g/mol, which is higher than the N-phenyl (282.3 g/mol) and N-(4-fluorophenyl) (300.3 g/mol) analogs [1]. This steric profile is more comparable to the 5-chloro-2(3H)-benzoxazolon-3-yl propanamide class explored for antinociceptive activity, suggesting a potential divergence in biological target space from smaller halogenated or unsubstituted derivatives [2].

Steric Bulk Profile

Class-level inference

MW = 324.4 g/mol
TPSA = 58.6 Ų

Increased MW vs. unsubstituted analog (Δ +42.1) without TPSA change

Steric differentiation may influence binding pocket complementarity

Evidence Dimension	Molecular Weight and Topological Polar Surface Area (TPSA)
Target Compound Data	MW = 324.4 g/mol; TPSA = 58.6 Ų [1]
Comparator Or Baseline	N-(4-fluorophenyl) analog: MW = 300.3 g/mol; N-phenyl analog: MW = 282.3 g/mol [1]
Quantified Difference	MW difference of up to +42.1 g/mol compared to smaller analogs. TPSA remains constant at 58.6 Ų across these analogs.
Conditions	Values computed by PubChem 2.2 and Cactvs 3.4.8.24 [1].

Why This Matters

The increased steric bulk, without a change in TPSA, suggests the potential for unique shape complementarity with hydrophobic binding pockets, a key consideration for researchers aiming to improve selectivity within this chemical series.

• [1] PubChem. (2026). Computed Properties for CID 3163764, CID 121693, and CID 4129168. National Center for Biotechnology Information. Retrieved April 28, 2026. View Source
• [2] Onkol, T., Yildirim, E., Erol, K., Ito, S., & Sahin, M. F. (2004). Synthesis and Antinociceptive Activity of (5-Chloro-2(3H)-Benzoxazolon-3-yl) Propanamide Derivatives. Archives of Pharmacal Research, 27(11), 1086–1092. View Source

Commercial Screening Library Availability

The target compound is listed in multiple vendor catalogs under identifiers such as STK866028 and AKOS000636487, suggesting established synthetic routes and QC protocols exist [1]. While this does not constitute functional differentiation, it provides a practical advantage over a novel, unsynthesized analog. For a researcher seeking to test a SAR hypothesis based on our lipophilicity and steric data, the immediate commercial availability of a characterized sample is a critical decision factor compared to procuring a custom-synthesized comparator of unknown synthetic tractability.

Commercial Availability

Supporting evidence

Cataloged as STK866028, AKOS000636487

Minimizes synthesis lead time for screening

Verify analytical data package from supplier

Evidence Dimension	Commercial Availability and Catalogue Maturity
Target Compound Data	Listed in PubChem under CID 3163764 with links to commercial sources [1].
Comparator Or Baseline	Hypothetical custom-synthesized analog with no commercial listing.
Quantified Difference	Qualitative advantage in procurement speed and potential for analytical data packages.
Conditions	PubChem substance database search, accessed April 2026 [1].

Why This Matters

Immediate commercial availability minimizes synthesis risk and lead time, enabling rapid experimental validation of hypotheses generated from the compound's distinct physicochemical profile.

• [1] PubChem. (2026). Substance data for SID 3163764. National Center for Biotechnology Information. Retrieved April 28, 2026. View Source

Research Application Scenarios

SAR Exploration for MPO Inhibition

Based on the class-level MPO inhibitory activity established by Soyer et al. (2005) [1], a researcher studying inflammation or neurodegenerative disorders could investigate this compound's specific potency. Its enhanced lipophilicity (XLogP3=3.3 vs 1.9 for the unsubstituted analog) provides a testable hypothesis: that the 4-isopropyl group enhances cellular permeability, potentially leading to greater intracellular MPO inhibition compared to less lipophilic analogs.

Steric Modulation of Antinociceptive Activity

Drawing on the demonstrated antinociceptive potential of related 5-chloro-benzoxazolone propanamides [2], this compound presents a structurally distinct profile for CNS pain research. Its large, hydrophobic 4-isopropyl substituent could result in a unique binding mode to pain-related targets, differentiating it from the halogen-substituted series and providing a new lead direction.

Reference Compound for Physicochemical and PK Prediction

The quantifiable differences in computed lipophilicity (ΔXLogP3 = 1.4 vs. parent) and molecular weight (ΔMW = 42.1 vs. parent) make this compound an excellent test case for validating in silico models. A computational chemist could procure this compound to experimentally determine its LogD, solubility, and permeability, and then use these data points alongside the known properties of the unsubstituted analog to refine predictive ADME models for the benzoxazolone class.

Application

Selection Property

Validation Focus

MPO inhibition SAR studies

Class-level MPO inhibitory chemotype

Intracellular target engagement & permeability

Antinociceptive probe design

Steric and hydrophobic differentiation

Binding mode & selectivity profiling

In silico ADME model validation

Quantifiable ΔLogP & ΔMW

Experimental LogD, solubility, permeability

• [1] Soyer, Z., Bas, M., Pabuccuoglu, A., & Pabuccuoglu, V. (2005). Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. Archiv der Pharmazie, 338(9), 405–410. View Source
• [2] Onkol, T., Yildirim, E., Erol, K., Ito, S., & Sahin, M. F. (2004). Synthesis and Antinociceptive Activity of (5-Chloro-2(3H)-Benzoxazolon-3-yl) Propanamide Derivatives. Archives of Pharmacal Research, 27(11), 1086–1092. View Source